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Compound of Interest

Compound Name: Cresidine Sulfonamide
CAS No.: 98489-97-5
Cat. No.: B1591429

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Cresidine
Sulfonic Acid

In the landscape of industrial organic synthesis, intermediates are the unsung heroes that
provide the foundational scaffolds for complex molecules. Among these, sulfonated aromatic
amines hold a place of distinction due to their versatile reactivity. This guide focuses on a
specific, high-value intermediate: 4-Amino-5-methoxy-2-methylbenzenesulfonic acid, commonly
known in the industry as p-Cresidine-o-sulfonic acid (PCOSA).

PCOSA is not merely a simple building block; its strategic importance lies in the unique
arrangement of its functional groups.[1] The molecule features:

e An amino group (-NHz), which is a primary site for diazotization, a cornerstone reaction for
producing azo compounds.[1][2]
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e A sulfonic acid group (-SOsH), which imparts significant water solubility to the parent
molecule and its derivatives, a critical feature for dyes and certain pharmaceutical agents.[1]

[2]

o Methoxy (-OCHs) and methyl (-CHs) groups, which act as electron-donating groups that
modulate the electronic properties and, consequently, the color and reactivity of the final
products.[1]

This combination makes PCOSA an indispensable intermediate in the synthesis of high-
performance azo dyes and pigments.[1] Notably, it is a key precursor in the manufacture of
regulated colorants like FD&C Red No. 40 (Allura Red AC), highlighting its role in producing
materials that must meet stringent purity standards for food, cosmetic, and pharmaceutical
applications.[3][4]

This document serves as a comprehensive technical guide, providing not just protocols but the
underlying chemical logic to empower researchers in leveraging PCOSA for novel synthesis.

Physicochemical & Safety Profile

A thorough understanding of an intermediate's properties is paramount for safety and
successful experimental design.

Table 1: Physicochemical Properties of p-Cresidine-o-sulfonic acid
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Property Value Source
CAS Number 6471-78-9 [1][5]
Molecular Formula CsH11NO4S [1][2][6]
Molecular Weight 217.24 g/mol [1][6]
Appearance Light grey solid/powder [1107]
Melting Point >205°C (decomposes) [7]

- Slightly soluble in water and
Solubility ) ) [7]
DMSO (with heating)

4-amino-5-methoxy-2-
IUPAC Name ) ) [8]
methylbenzenesulfonic acid

p-Cresidine-o-sulfonic acid
Synonyms (PCOSA), 2-Methoxy-5- [2][6]18]

methyl-4-sulfoaniline

Safety & Handling: p-Cresidine-o-sulfonic acid requires careful handling. It is classified as
causing skin irritation and serious eye damage/irritation.[8] Some classifications also indicate it
may be harmful if swallowed, inhaled, or in contact with skin.[8]

e Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves.

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust. Avoid creating dust.

» Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible
materials.[7]

Core Application: Synthesis of Azo Dyes

The primary industrial application of PCOSA is in the synthesis of azo dyes. The process
hinges on a classic two-step electrophilic aromatic substitution mechanism: diazotization of the
amine, followed by azo coupling.
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Mechanistic Overview: The "Diazotization-Coupling”
Sequence

The synthesis is a robust and well-established pathway.

e Step 1: Formation of the Diazonium Salt (Electrophile Generation): The aromatic amino
group of PCOSA is treated with nitrous acid (HNO:z), generated in situ from sodium nitrite
(NaNO2) and a strong mineral acid like hydrochloric acid (HCI).[9][10] This reaction must be
performed at low temperatures (0-5 °C) because the resulting diazonium salt is unstable at
higher temperatures and can decompose, releasing nitrogen gas.[11] The diazonium ion (-
N2*) is a potent electrophile.

o Step 2: Azo Coupling (Electrophilic Aromatic Substitution): The cold diazonium salt solution is
then slowly added to a solution of a "coupling component.” This component is typically an
electron-rich aromatic compound, such as a phenol or an aromatic amine (e.g., Schaeffer's
salt for Allura Red AC).[4] The electrophilic diazonium ion attacks the electron-rich ring of the
coupling partner to form the characteristic -N=N- azo bond, which is a powerful chromophore
responsible for the intense color of these dyes.

Workflow Visualization

The logical flow from starting material to final product is critical for planning and execution.
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Caption: Workflow for Azo Dye Synthesis

using PCOSA.

Detailed Protocol: Synthesis of a Monoazo Dye
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This protocol provides a generalized, self-validating procedure for synthesizing an azo dye
using PCOSA and a generic naphthol-based coupling component.

Materials & Reagents:

¢ p-Cresidine-o-sulfonic acid (PCOSA) (1.0 eq)

e Sodium Nitrite (NaNO2) (1.05 eq)

o Concentrated Hydrochloric Acid (HCI) (~3.0 eq)

e Naphthol Sulfonic Acid derivative (e.g., Schaeffer's salt) (1.0 eq)
e Sodium Hydroxide (NaOH)

e Sodium Chloride (NaCl)

» Deionized Water

e Ice

Starch-iodide paper

Equipment:

Jacketed reaction vessel with overhead stirrer

Thermometer

pH meter or pH paper

Buchner funnel and vacuum flask

Procedure:
Part A: Diazotization of PCOSA

e Preparation: In the reaction vessel, suspend PCOSA (1.0 eq) in deionized water (approx.
10x the weight of PCOSA). Cool the suspension to 0 °C using an ice/water bath with
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vigorous stirring.

 Acidification: Slowly add concentrated HCI (2.5 eq). The mixture should remain a slurry.
Maintain the temperature between 0-5 °C.

o Causality: The strong acid is required to form nitrous acid in situ and to keep the reaction
medium acidic, preventing premature coupling reactions. The low temperature is critical to
prevent the decomposition of the diazonium salt.[11]

« Nitrite Addition: In a separate beaker, dissolve sodium nitrite (1.05 eq) in a minimal amount
of deionized water. Add this solution dropwise to the cold PCOSA slurry over 30-60 minutes,
ensuring the temperature never exceeds 5 °C.

» Validation Check: After the addition is complete, continue stirring for an additional 30
minutes. Test for the presence of excess nitrous acid by touching a drop of the reaction
mixture to starch-iodide paper. A positive test (instant blue-black color) confirms the
completion of diazotization.

o Trustworthiness: This check ensures the primary amine has been fully converted. If the
test is negative, add a small amount more of the nitrite solution. If the test is strongly
positive, a small crystal of sulfamic acid can be added to quench the excess nitrous acid.

Part B: Azo Coupling 5. Coupling Solution: In a separate vessel, dissolve the naphthol sulfonic
acid derivative (1.0 eq) in deionized water, adding sodium hydroxide solution to achieve a pH of
8-9 and ensure complete dissolution. Cool this solution to 5-10 °C.

o Causality: The coupling reaction is typically performed under slightly alkaline or neutral
conditions. The hydroxyl group of the naphthol is deprotonated to the more strongly
activating phenoxide ion, facilitating the electrophilic attack by the diazonium salt.

e Coupling Reaction: Slowly add the cold diazonium salt solution (from Part A) to the stirred
coupling solution over 1-2 hours. Maintain the temperature below 10 °C and control the pH,
keeping it in the 8-9 range by adding NaOH solution as needed.

» Validation Check: Monitor the reaction for the disappearance of the diazonium salt. This can
be done by spotting the reaction mixture onto a filter paper with an alkaline solution of a fast-
coupling component (like H-acid). The absence of color formation indicates the reaction is
complete.
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» Precipitation & Isolation: Once coupling is complete, the dye product is "salted out." Add
sodium chloride (15-20% of the total volume by weight) and stir until dissolved. This
decreases the solubility of the sulfonated dye, causing it to precipitate.

« Filtration: Filter the precipitated solid using a Buchner funnel, wash the filter cake with a
saturated NaCl solution to remove inorganic impurities, and then dry the product in an oven
at 60-80 °C.

Beyond Dyes: Potential in Pharmaceutical &
Specialty Synthesis

While its primary role is in colorants, the reactive handles on PCOSA make it a candidate for
other areas of organic synthesis.[1][2] The sulfonamide functional group (-SOz2NH:) is a
privileged scaffold in medicinal chemistry, found in numerous antibacterial, diuretic, and
anticonvulsant drugs.[12][13]

Conceptual Pathway: The sulfonic acid group of PCOSA can be converted to a more reactive
sulfonyl chloride (-SO2ClI) using reagents like thionyl chloride (SOCI2) or phosphorus
pentachloride (PCls). This sulfonyl chloride can then react with various primary or secondary
amines to form a library of novel sulfonamide derivatives.
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Caption: Conceptual workflow for sulfonamide synthesis from PCOSA.

This avenue represents a significant opportunity for drug discovery programs, allowing for the
creation of novel compounds built upon the cresidine scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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